Cas no 502649-21-0 (1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate)

• Product Name: 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate
• CAS No: 502649-21-0
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 1567287
• PubChem ID: 57350256
• Update Time: 2025-07-23

1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinedicarboxylic acid, 2-methyl-, 4-(1,1-dimethylethyl)1-(phenylmethyl) ester
• 1-benzyl 4-tert-butyl 2-Methylpiperazine-1,4-dicarboxylate
• 1-O-benzyl 4-O-tert-butyl 2-methylpiperazine-1,4-dicarboxylate
• 4-Boc-1-Cbz-2-methyl-piperazine
• CVA64921
• 9684AH
• AB16705
• SB30958
• SB37372
• DTXSID90722108
• 502649-21-0
• AKOS015995038
• 1-benzyl4-tert-butyl2-methylpiperazine-1,4-dicarboxylate
• 1-benzyl 4-tert-butyl (2R)-2-methylpiperazine-1,4-dicarboxylate
• CS-D0165
• 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate

• MDL： MFCD23115697
• Inchi： 1S/C18H26N2O4/c1-14-12-19(16(21)24-18(2,3)4)10-11-20(14)17(22)23-13-15-8-6-5-7-9-15/h5-9,14H,10-13H2,1-4H3
• InChI Key： HNSFFEBZXFRVSE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OCC2C=CC=CC=2)C(C)C1)=O

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate

Introduction to 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate (CAS No. 502649-21-0)

1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate, identified by its CAS number 502649-21-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate, particularly the presence of benzyl, tert-butyl, and methyl substituents on the piperazine ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate have been the focus of several studies aimed at exploring its pharmacological potential. The benzyl group introduces a hydrophobic moiety, enhancing the compound's solubility in certain organic solvents, while the tert-butyl group provides steric hindrance, which can influence binding affinity to biological targets. The methyl group further modulates the electronic properties of the piperazine ring, affecting its reactivity and interaction with biological systems.

Recent research has highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate has been investigated for its potential role in modulating neurotransmitter systems, particularly in conditions involving dopamine and serotonin pathways. Studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The unique structural motifs present in 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate make it a promising candidate for further exploration in drug discovery.

In addition to its pharmacological applications, 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate has been studied for its potential in chemical biology research. The compound's ability to interact with specific enzymes and receptors has been explored as a tool for understanding complex signaling pathways. For instance, researchers have utilized this molecule to investigate the mechanisms underlying neurotransmitter release and receptor activation. Such studies not only contribute to our fundamental understanding of biological processes but also provide insights into the development of targeted therapies.

The synthetic route to 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate involves multi-step organic transformations, including condensation reactions and functional group modifications. The introduction of the dicarboxylate moiety at the 1 and 4 positions of the piperazine ring enhances the compound's reactivity and versatility in further chemical modifications. This structural feature allows for additional derivatization, enabling researchers to tailor the properties of 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate for specific applications.

One of the most intriguing aspects of 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate is its potential as a scaffold for drug design. The combination of hydrophobic and hydrophilic substituents on the piperazine ring creates a balance that can optimize binding affinity to biological targets. This balance is crucial for developing compounds that exhibit high selectivity and low toxicity. Recent advances in computational chemistry have enabled researchers to predict the binding modes of 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate with various biological targets, accelerating the drug discovery process.

The pharmacokinetic properties of 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate have also been studied to assess its suitability for therapeutic use. Metabolism studies indicate that this compound undergoes biotransformation via multiple pathways, including oxidative and conjugative processes. Understanding these metabolic pathways is essential for predicting drug efficacy and potential side effects. Furthermore, pharmacokinetic modeling has helped optimize dosing regimens to maximize therapeutic benefit while minimizing adverse reactions.

Future research directions for 1-Benzyl 4-tert-butyl 2-methylpiperazine-1,4-dicarboxylate include exploring its interactions with novel targets and evaluating its efficacy in preclinical models. The compound's unique structural features make it a versatile tool for investigating various biological processes. Additionally, advancements in synthetic methodologies may enable the production of analogs with improved properties. Such efforts are likely to yield valuable insights into the development of next-generation pharmaceuticals.

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